Cas no 1805395-14-5 (2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine
• CAS No: 1805395-14-5
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4859393
• Update Time: 2025-05-21

2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-2-4(6(9)10)5(8)12-7(3)11/h2,6H,1H3
• InChI Key： JWUGZVGLMRANSC-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(C)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine

Comprehensive Introduction to 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine (CAS No. 1805395-14-5)

2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine (CAS No. 1805395-14-5) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a critical building block in the development of advanced small-molecule drugs and crop protection agents. Its molecular structure, featuring a fluorine-rich core, enhances bioavailability and metabolic stability, making it a sought-after reagent in modern medicinal chemistry.

In recent years, the demand for fluorinated pyridines like 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine has surged due to their pivotal role in drug discovery and precision agriculture. Researchers and manufacturers frequently search for high-purity halogenated pyridines, synthetic routes for fluorinated intermediates, and applications in kinase inhibitors—topics that align with this compound's versatility. Its CAS No. 1805395-14-5 is often queried in chemical databases and patent literature, reflecting its industrial relevance.

The synthesis of 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine typically involves multi-step halogenation and fluorination reactions, with stringent control over regioselectivity and yield optimization. Advanced techniques such as transition-metal catalysis and microwave-assisted synthesis are increasingly employed to improve efficiency. This compound's thermal stability and solubility profile further facilitate its use in high-throughput screening and combinatorial chemistry workflows.

From an environmental perspective, the difluoromethyl group in CAS No. 1805395-14-5 contributes to reduced environmental persistence compared to non-fluorinated analogs, addressing growing concerns about sustainable chemistry. This aligns with the green chemistry principles emphasized in regulatory frameworks like REACH and EPA guidelines. Additionally, its application in biodegradable agrochemicals resonates with the global shift toward eco-friendly pest control solutions.

In the pharmaceutical sector, 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine is explored for its potential in targeted cancer therapies, particularly as a precursor for tyrosine kinase inhibitors. Its electron-withdrawing properties and hydrogen-bonding capacity make it ideal for modulating protein-ligand interactions. Recent clinical trials and computational studies highlight its utility in overcoming drug resistance—a hot topic in oncology research.

For suppliers and distributors, ensuring batch-to-batch consistency and regulatory compliance for CAS No. 1805395-14-5 is paramount. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely used to verify purity (>98%), while GMP-certified facilities mitigate risks in large-scale production. The compound's storage conditions (typically under inert atmosphere) and handling protocols are also critical considerations for end-users.

Looking ahead, innovations in continuous flow chemistry and AI-driven molecular design are expected to further elevate the prominence of 2-Bromo-3-(difluoromethyl)-6-fluoro-5-methylpyridine in cutting-edge R&D. As industries prioritize cost-effective synthesis and functional diversity, this compound's structural modularity positions it as a cornerstone in next-generation heterocyclic chemistry.